Cas no 111832-40-7 (Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester)
111832-40-7 structure
Product Name:Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
CAS No:111832-40-7
MF:C14H18O2
MW:218.291524410248
CID:129423
PubChem ID:14789255
Update Time:2025-04-18
Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
- 2-BENZYL ACRYLIC ACID TER-BUTYL ESTER
- tert-butyl 2-benzylprop-2-enoate
- 1-(tert-butoxycarbonyl)-1-benzylethene
- 2-Benzyl Acrylic acid tert-butyl ester
- ACMC-20mev9
- AGN-PC-002K1H
- CTK4A7542
- SureCN4976027
- t-butyl 2-benzylacrylate
- tert-butyl 2-benzylacrylate
- DTXSID30564044
- SCHEMBL4976027
- 111832-40-7
- AKOS015890416
-
- Inchi: 1S/C14H18O2/c1-11(13(15)16-14(2,3)4)10-12-8-6-5-7-9-12/h5-9H,1,10H2,2-4H3
- InChI Key: LVHOUHSAOSOKQK-UHFFFAOYSA-N
- SMILES: O(C(C(=C)CC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 218.13074
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.12700
Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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